Cas no 893983-83-0 (N,N-diethyl-2-(3-{(3-fluoro-4-methylphenyl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide)

• Product Name: N,N-diethyl-2-(3-{(3-fluoro-4-methylphenyl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide
• CAS No: 893983-83-0
• MF: C₂₃H₂₄FN₃O₃
• MW: 409.453369140625
• CID: 6205651
• PubChem ID: 7162289
• Update Time: 2025-10-22

N,N-diethyl-2-(3-{(3-fluoro-4-methylphenyl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-2-(3-{(3-fluoro-4-methylphenyl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide
• N,N-diethyl-2-(3-{[(3-fluoro-4-methylphenyl)carbamoyl]carbonyl}-1H-indol-1-yl)acetamide
• F2001-0160
• 2-[1-[2-(diethylamino)-2-oxoethyl]indol-3-yl]-N-(3-fluoro-4-methylphenyl)-2-oxoacetamide
• 2-(1-(2-(diethylamino)-2-oxoethyl)-1H-indol-3-yl)-N-(3-fluoro-4-methylphenyl)-2-oxoacetamide
• 893983-83-0
• AKOS024619148

• Inchi： 1S/C23H24FN3O3/c1-4-26(5-2)21(28)14-27-13-18(17-8-6-7-9-20(17)27)22(29)23(30)25-16-11-10-15(3)19(24)12-16/h6-13H,4-5,14H2,1-3H3,(H,25,30)
• InChI Key： CXDWUNQONOSTFH-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)NC(C(C1=CN(CC(N(CC)CC)=O)C2C=CC=CC=21)=O)=O

Computed Properties

• Exact Mass: 409.18016980g/mol
• Monoisotopic Mass: 409.18016980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 71.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N,N-diethyl-2-(3-{(3-fluoro-4-methylphenyl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide

Introduction to N,N-diethyl-2-(3-{(3-fluoro-4-methylphenyl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide and Its Significance in Modern Chemical Biology

N,N-diethyl-2-(3-{(3-fluoro-4-methylphenyl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide, a compound with the CAS number 893983-83-0, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug discovery and therapeutic development. The intricate arrangement of functional groups within its framework, including the presence of a carbamoylcarbonyl moiety and a fluoro-substituted aromatic ring, contributes to its unique chemical properties and biological activities.

The< strong>N,N-diethyl-2-(3-{(3-fluoro-4-methylphenyl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide structure is derived from a combination of indole and phenyl derivatives, which are well-documented for their pharmacological significance. The indole core, known for its presence in numerous bioactive molecules, interacts with biological targets in diverse ways, often influencing neurotransmitter systems and inflammatory pathways. The introduction of fluorine at the 3-position of the phenyl ring enhances the compound's metabolic stability and binding affinity to specific receptors.

Recent studies have highlighted the< strong>893983-83-0 compound's potential in modulating enzyme activity and receptor interactions. Specifically, its carbamoylcarbonyl group has been shown to engage with protease enzymes, making it a promising candidate for inhibiting pathways associated with diseases such as cancer and inflammation. The< strong>3-fluoro-4-methylphenyl moiety further contributes to its selectivity by optimizing binding interactions with target proteins.

In the realm of drug development, the< strong>N,N-diethyl-2-(3-{(3-fluoro-4-methylphenyl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide has been investigated for its ability to interact with transcription factors and signaling molecules. Preliminary research indicates that it may influence pathways involved in cell proliferation and differentiation, offering potential therapeutic benefits in conditions where these processes are dysregulated. The< strong>fluoro-substituted aromatic ring, in particular, has been identified as a key feature that enhances its pharmacokinetic properties, ensuring better absorption and reduced degradation in vivo.

The synthesis of< strong>893983-83-0 involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the complex framework efficiently. These synthetic strategies not only highlight the compound's structural complexity but also underscore the advancements in synthetic chemistry that enable the production of such intricate molecules.

The< strong>N,N-diethyl-2-(3-{(3-fluoro-4-methylphenyl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide's biological activity has been explored through both in vitro and in vivo studies. In cell culture models, it has demonstrated inhibitory effects on various enzymes implicated in disease pathogenesis. For instance, its interaction with cyclooxygenase (COX) enzymes suggests potential applications in managing inflammatory responses. Additionally, animal models have provided insights into its pharmacological profile, indicating favorable safety profiles and efficacy in preclinical trials.

The integration of computational chemistry techniques has further enhanced the understanding of< strong>893983-83-0's mechanism of action. Molecular docking studies have revealed how the compound binds to target proteins at an atomic level, providing valuable insights into its pharmacophore structure. These computational approaches have complemented experimental data, allowing researchers to refine their understanding of how this molecule interacts with biological systems.

The< strong>fluoro-substituted aromatic ring within the< strong>N,N-diethyl-2-(3-{(3-fluoro-4-methylphenyl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide structure is particularly noteworthy for its impact on metabolic stability and binding affinity. Fluorine atoms are known to modulate electronic properties and hydrophobicity, which can significantly influence a molecule's bioavailability. This feature has made it a valuable component in designing drugs that exhibit prolonged half-lives and improved target specificity.

Ongoing research continues to explore new applications for< strong>893983-83-0, particularly in areas where modulation of enzyme activity or receptor interactions is crucial. The compound's versatility as a scaffold for drug development has opened doors to novel therapeutic strategies targeting neurological disorders, metabolic diseases, and cancer. As our understanding of biological pathways grows more sophisticated, compounds like this one will play an increasingly important role in personalized medicine approaches.

The synthesis and characterization of< strong>N,N-diethyl-2-(3-{(3-fluoro-4-methylphenyl)carbamoylcarbonyl}-1H-indol-1-yl)acetamide exemplify the cutting-edge advancements in chemical biology. By combining traditional organic synthesis with modern computational tools and biological assays, researchers are able to develop molecules with tailored properties for therapeutic use. This interdisciplinary approach not only accelerates drug discovery but also enhances our fundamental understanding of how small molecules interact with complex biological systems.